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Compound of Interest

Compound Name: N-Methylmescaline hydrochloride

Cat. No.: B3025681

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures and safety information for the handling
and storage of N-Methylmescaline hydrochloride powder. The following protocols are
intended to ensure the integrity of the compound and the safety of laboratory personnel.

Product Information

o Chemical Name: 3,4,5-trimethoxy-N-methyl-benzeneethanamine, monohydrochloride[1][2]

Synonyms: N-methyl Mescaline (hydrochloride), N-methyl TMPEA[1][2]

CAS Number: 6308-81-2[1][2]

Molecular Formula: C12H19NOs « HCI[1][2]

Molecular Weight: 261.7 g/mol [1][2]

Appearance: Crystalline Solid, Powder[2]

Quantitative Data Summary

The following tables summarize the key quantitative data for N-Methylmescaline
hydrochloride.
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Table 1: Solubility Data

Solvent Solubility
DMF 0.5 mg/ml[1][2]
DMSO 3 mg/mi[1][2]
Ethanol 10 mg/mi[1][2]
PBS (pH 7.2) 3 mg/ml[1][2]

Table 2: Stability and Storage

Parameter Information
Storage Temperature -20°C[1][3]
Stability > 5 years at -20°C[1]

o N Room temperature in the continental US; may
Shipping Conditions
vary elsewhere[1]

Safety, Handling, and Storage Protocols

3.1. Safety Precautions and Hazard Information

N-Methylmescaline hydrochloride is categorized as a phenethylamine and should be
handled with care.[1][2] The toxicological and physiological properties of this compound have
not been fully analyzed.[2] This product is intended for research and forensic applications only
and is not for human or veterinary use.[2][4]

Hazard Statements:[2]
o Harmful if swallowed.
e Causes skin irritation.

o Causes serious eye irritation.
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o Harmful if inhaled.

e May cause respiratory irritation.

e May cause drowsiness or dizziness.

Precautionary Statements:[2]

Wash hands thoroughly after handling.

Wear protective gloves, protective clothing, eye protection, and face protection.

Avoid breathing dust, fume, gas, mist, vapors, or spray.

Use only outdoors or in a well-ventilated area.

3.2. Personal Protective Equipment (PPE)

When handling N-Methylmescaline hydrochloride powder, the following PPE is mandatory:
e Gloves: Chemical-resistant gloves (e.qg., nitrile).

o Eye Protection: Safety glasses or goggles.

e Lab Coat: A standard laboratory coat.

o Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator
is recommended.[5]

3.3. Handling Procedures

Work in a well-ventilated area, preferably within a chemical fume hood.

Avoid direct contact with the powder. Use appropriate tools (e.g., spatulas) for weighing and
transferring.

Minimize the creation of dust.

After handling, wash hands thoroughly with soap and water.[2]
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o Ensure all containers are properly labeled.

3.4. Storage Conditions

» Store the powder in a tightly sealed container.

o Store at -20°C for long-term stability.[1][3]

o Keep in a dry and dark place to prevent degradation.
Experimental Protocols

4.1. Protocol for Preparation of a Stock Solution

This protocol outlines the steps to prepare a stock solution of N-Methylmescaline
hydrochloride. The choice of solvent will depend on the experimental requirements, based on
the solubility data in Table 1.

Materials:

N-Methylmescaline hydrochloride powder
e Appropriate solvent (e.g., DMSO, Ethanol)

o Calibrated analytical balance

e Volumetric flask

e Spatula

» Vortex mixer or sonicator

o Personal Protective Equipment (PPE)
Procedure:

o Determine the desired concentration and volume of the stock solution. For example, to
prepare a 10 mM stock solution in DMSO.
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» Calculate the required mass of N-Methylmescaline hydrochloride.
o Mass (g) = Desired Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Example Calculation for 1 ml of 10 mM stock solution:
» Mass (g) = (10 x 203 mol/L) x (1 x 1073 L) x (261.7 g/mol ) = 0.002617 g = 2.617 mg
o Wear appropriate PPE.

* Weigh the calculated amount of N-Methylmescaline hydrochloride powder using a
calibrated analytical balance in a fume hood.

o Carefully transfer the weighed powder into a clean, dry volumetric flask of the appropriate
size.

e Add a small amount of the chosen solvent to the flask to dissolve the powder.

o Gently swirl the flask or use a vortex mixer to ensure the powder is completely dissolved.
Sonication can be used to aid dissolution if necessary.

e Once dissolved, add the solvent to the final desired volume.
o Cap the flask and invert it several times to ensure a homogenous solution.

o Label the container with the compound name, concentration, solvent, and date of
preparation.

» Store the stock solution at -20°C in a tightly sealed container.

Visualizations

Dissolution
s S, [ Dissolve powder | " s 5
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Caption: Workflow for preparing a stock solution of N-Methylmescaline hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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